2'-(4-Methoxyphenyl)-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c][1,3]benzoxazine]
CAS No.:
Cat. No.: VC16278155
Molecular Formula: C21H22N2O2
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H22N2O2 |
|---|---|
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | 2-(4-methoxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclopentane] |
| Standard InChI | InChI=1S/C21H22N2O2/c1-24-16-10-8-15(9-11-16)18-14-19-17-6-2-3-7-20(17)25-21(23(19)22-18)12-4-5-13-21/h2-3,6-11,19H,4-5,12-14H2,1H3 |
| Standard InChI Key | BHWPOVDAKWUESY-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC35CCCC5 |
Introduction
2'-(4-Methoxyphenyl)-1',10b'-dihydrospiro[cyclopentane-1,5'-pyrazolo[1,5-c] benzoxazine] is a spiroheterocyclic compound that integrates multiple pharmacologically relevant structural motifs. Spiro compounds are characterized by their unique three-dimensional architectures, which often impart enhanced biological activity and stability. The inclusion of a methoxyphenyl group and a spiro-linked benzoxazine-pyrazole framework makes this compound a promising candidate for drug discovery and material science applications.
Structural Features
The compound exhibits the following key structural characteristics:
-
Spiro Framework: The spiro linkage connects a cyclopentane ring with a pyrazolo-benzoxazine system, creating a rigid three-dimensional structure.
-
Substituents:
-
A 4-methoxyphenyl group is attached at the 2' position, contributing to the compound's electronic and steric properties.
-
The benzoxazine moiety provides hydrogen bond donors and acceptors, enhancing potential interactions with biological targets.
-
Synthesis
The synthesis of compounds like this typically involves multistep reactions to assemble the spirocyclic core. Key steps may include:
-
Cyclization: Formation of the benzoxazine ring through condensation reactions involving an amine and aldehyde or ketone derivatives.
-
Spiro Formation: Introduction of the spiro center via cyclization reactions using pyrazole precursors.
-
Functionalization: Attachment of the methoxyphenyl group through electrophilic aromatic substitution or cross-coupling reactions.
Biological Activity
Spiroheterocycles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. While specific data on this compound is unavailable, related structures suggest potential applications in:
-
Enzyme Inhibition: The rigid spiro structure can mimic enzyme substrates or inhibitors.
-
Antimicrobial Activity: Methoxyphenyl derivatives often exhibit activity against bacterial and fungal pathogens.
-
CNS Disorders: Benzoxazine derivatives have shown promise in treating neurological conditions.
Potential Applications
-
Pharmaceuticals:
-
Drug candidates targeting infectious diseases or cancer.
-
Modulators of central nervous system activity.
-
-
Material Science:
-
Use as a building block for polymers with advanced optical or electronic properties.
-
-
Catalysis:
-
Application as ligands in asymmetric catalysis due to their chiral spiro centers.
-
Challenges and Future Directions
-
Synthetic Challenges: Developing efficient routes to access such complex structures remains a priority.
-
Biological Evaluation: Comprehensive in vitro and in vivo studies are needed to establish pharmacological profiles.
-
Optimization: Structural modifications can enhance solubility, bioavailability, and target specificity.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume